Cas no 2228698-16-4 (3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228698-16-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6319574
• PubChem ID: 165833056
• Update Time: 2025-05-23

3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid
• EN300-1753817
• 2228698-16-4

• Inchi： 1S/C11H17NO4/c1-6-7(2)16-10(12-6)11(3,4)8(15-5)9(13)14/h8H,1-5H3,(H,13,14)
• InChI Key： JJVKVTSAWNITHD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(C)(C)C(C(=O)O)OC

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid

Chemical Compound CAS No 2228698-16-4: 3-(Dimethyl-1,3-Oxazol-2-Yl)-2-Methoxy-3-Methylbutanoic Acid

The chemical compound with CAS No 2228698-16-4, known as 3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,3-oxazole ring system, which is a five-membered aromatic ring containing one oxygen and one nitrogen atom. The presence of this heterocyclic group contributes to the unique electronic properties and reactivity of the molecule.

Recent studies have highlighted the potential of 3-(dimethyl-1,3-oxazol-2-yl)-2-methoxy-3-methylbutanoic acid as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

The synthesis of CAS No 2228698-16-4 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One notable approach involves the use of click chemistry methodologies to construct the oxazole ring system efficiently. This method not only enhances the yield but also improves the overall sustainability of the synthesis process by minimizing waste and reducing energy consumption.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure of this compound. These techniques provide detailed insights into the spatial arrangement of atoms and the electronic environment within the molecule. For example, NMR studies have revealed that the methoxy group at position 2 plays a critical role in stabilizing the molecule's conformation through intramolecular hydrogen bonding.

From an application standpoint, CAS No 2228698-16-4 has shown potential in various industries beyond pharmaceuticals. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent research. This property makes it valuable in the production of enantiomerically pure compounds, which are essential for developing high-quality pharmaceuticals and agrochemicals.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular modeling techniques have been used to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These predictions are crucial for determining its suitability as a drug candidate and for guiding further optimization studies.

In conclusion, CAS No 2228698-16-4, or 3-(dimethyl-1,3-Oxazol-Yl)-Methoxy-Methylbutanoic Acid, represents a versatile molecule with wide-ranging applications in both academic research and industrial settings. Its unique chemical structure and promising biological activity make it an exciting subject for further investigation. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing modern science and technology.